2-(4-methoxyphenyl)-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]ethanesulfonamide
• InChI: InChI=1S/C22H26N2O5S/c1-28-19-8-4-16(5-9-19)11-14-30(26,27)23-18-7-6-17-10-12-24(20(17)15-18)22(25)21-3-2-13-29-21/h4-9,15,21,23H,2-3,10-14H2,1H3
• InChI Key: YCRCUFCCLVXZDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NC2=CC3=C(CCN3C(=O)C4CCCO4)C=C2
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

2-(4-methoxyphenyl)-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)ethanesulfonamide is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A range of sulfonamide derivatives, including compounds with structural similarities to 2-(4-methoxyphenyl)-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)ethanesulfonamide, has been synthesized for various applications. These compounds are characterized by their synthesis methodologies, physical and spectral data, and their chemical behaviors under different conditions. For instance, the synthesis and characterization of novel sulfonamide derivatives have been explored for their potential antimicrobial properties, showcasing the versatility of sulfonamide chemistry in developing new therapeutic agents (Debnath & Ganguly, 2015). Furthermore, the synthesis of p-aminobenzoic acid diamides based on similar structural motifs highlights the chemical diversity and potential for creating compounds with varied biological activities (Agekyan & Mkryan, 2015).

Biological Activities and Potential Therapeutic Uses

Sulfonamide derivatives have been extensively studied for their biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects. These activities are critical for the development of new drugs and therapeutic agents. For example, research on new zinc phthalocyanine compounds substituted with sulfonamide derivative groups has indicated significant potential in photodynamic therapy for cancer treatment, demonstrating the critical role of these compounds in developing novel therapeutic strategies (Pişkin, Canpolat, & Öztürk, 2020). Similarly, the synthesis of novel benzene sulfonamides as antibacterial agents against specific bacterial strains illustrates the potential of sulfonamide derivatives in addressing antimicrobial resistance (Abbasi et al., 2019).